Cyclopentyl(3,5-dimethoxyphenyl)methanone

• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: cyclopentyl-(3,5-dimethoxyphenyl)methanone
• InChI: InChI=1S/C14H18O3/c1-16-12-7-11(8-13(9-12)17-2)14(15)10-5-3-4-6-10/h7-10H,3-6H2,1-2H3
• InChI Key: NEFKHYYFCPBOPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)C2CCCC2)OC

Description

Cyclopentyl(3,5-dimethoxyphenyl)methanone is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dimethoxybenzonitrile (5.0 g) in anhydrous THF (60 mL) were added a solution of cyclopentylmagnesium chloride (20 mL of 2 M solution in diethyl ether) and cuprous bromide (88 mg). The resulting reaction mixture was refluxed for 1 h. Then water (10 mL) and 10% sulfuric acid (20 mL) were added and the resulting mixture was stirred at room temperature overnight. Then the reaction mixture was diluted with diethyl ether and washed with water and brine. The organic extract was dried over anhydrous sodium sulfate, concentrated and purified on a silica gel column using ethyl acetate and hexanes to yield 5.9 of the title compound (82% yield). HRMS calcd for C14H18O3 [M+H]+ 253.1329, observed 253.1328.